Cas no 2138373-93-8 (7-(methoxymethyl)-7-methyl-4H,5H,6H,7H-thieno2,3-cpyridine)

7-(Methoxymethyl)-7-methyl-4H,5H,6H,7H-thieno[2,3-c]pyridine is a heterocyclic compound featuring a fused thienopyridine core with a methoxymethyl and methyl substituent at the 7-position. This structure imparts unique reactivity and potential utility in pharmaceutical and agrochemical applications. The thienopyridine scaffold is known for its versatility in medicinal chemistry, often contributing to bioactivity. The methoxymethyl group enhances solubility and metabolic stability, while the methyl substituent may influence steric and electronic properties. This compound serves as a valuable intermediate in organic synthesis, particularly for developing novel bioactive molecules. Its well-defined structure allows for precise modifications, making it suitable for research in drug discovery and material science.
7-(methoxymethyl)-7-methyl-4H,5H,6H,7H-thieno2,3-cpyridine structure
2138373-93-8 structure
Product Name:7-(methoxymethyl)-7-methyl-4H,5H,6H,7H-thieno2,3-cpyridine
CAS No:2138373-93-8
MF:C10H15NOS
MW:197.297201395035
CID:6102007
PubChem ID:165864732
Update Time:2025-10-29

7-(methoxymethyl)-7-methyl-4H,5H,6H,7H-thieno2,3-cpyridine Chemical and Physical Properties

Names and Identifiers

    • 7-(methoxymethyl)-7-methyl-4H,5H,6H,7H-thieno2,3-cpyridine
    • 2138373-93-8
    • EN300-1075754
    • 7-(methoxymethyl)-7-methyl-4H,5H,6H,7H-thieno[2,3-c]pyridine
    • Inchi: 1S/C10H15NOS/c1-10(7-12-2)9-8(3-5-11-10)4-6-13-9/h4,6,11H,3,5,7H2,1-2H3
    • InChI Key: JWYJXXJJVPHDMY-UHFFFAOYSA-N
    • SMILES: S1C=CC2CCNC(C)(COC)C1=2

Computed Properties

  • Exact Mass: 197.08743528g/mol
  • Monoisotopic Mass: 197.08743528g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 2
  • Complexity: 188
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.1
  • Topological Polar Surface Area: 49.5Ų

7-(methoxymethyl)-7-methyl-4H,5H,6H,7H-thieno2,3-cpyridine Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-1075754-0.05g
7-(methoxymethyl)-7-methyl-4H,5H,6H,7H-thieno[2,3-c]pyridine
2138373-93-8 95%
0.05g
$888.0 2023-10-28
Enamine
EN300-1075754-0.1g
7-(methoxymethyl)-7-methyl-4H,5H,6H,7H-thieno[2,3-c]pyridine
2138373-93-8 95%
0.1g
$930.0 2023-10-28
Enamine
EN300-1075754-0.25g
7-(methoxymethyl)-7-methyl-4H,5H,6H,7H-thieno[2,3-c]pyridine
2138373-93-8 95%
0.25g
$972.0 2023-10-28
Enamine
EN300-1075754-0.5g
7-(methoxymethyl)-7-methyl-4H,5H,6H,7H-thieno[2,3-c]pyridine
2138373-93-8 95%
0.5g
$1014.0 2023-10-28
Enamine
EN300-1075754-1.0g
7-(methoxymethyl)-7-methyl-4H,5H,6H,7H-thieno[2,3-c]pyridine
2138373-93-8
1g
$884.0 2023-05-26
Enamine
EN300-1075754-2.5g
7-(methoxymethyl)-7-methyl-4H,5H,6H,7H-thieno[2,3-c]pyridine
2138373-93-8 95%
2.5g
$2071.0 2023-10-28
Enamine
EN300-1075754-5.0g
7-(methoxymethyl)-7-methyl-4H,5H,6H,7H-thieno[2,3-c]pyridine
2138373-93-8
5g
$2566.0 2023-05-26
Enamine
EN300-1075754-10.0g
7-(methoxymethyl)-7-methyl-4H,5H,6H,7H-thieno[2,3-c]pyridine
2138373-93-8
10g
$3807.0 2023-05-26
Enamine
EN300-1075754-1g
7-(methoxymethyl)-7-methyl-4H,5H,6H,7H-thieno[2,3-c]pyridine
2138373-93-8 95%
1g
$1057.0 2023-10-28
Enamine
EN300-1075754-5g
7-(methoxymethyl)-7-methyl-4H,5H,6H,7H-thieno[2,3-c]pyridine
2138373-93-8 95%
5g
$3065.0 2023-10-28

Additional information on 7-(methoxymethyl)-7-methyl-4H,5H,6H,7H-thieno2,3-cpyridine

Introduction to 7-(methoxymethyl)-7-methyl-4H,5H,6H,7H-thieno[2,3-c]pyridine (CAS No. 2138373-93-8)

7-(methoxymethyl)-7-methyl-4H,5H,6H,7H-thieno[2,3-c]pyridine, with the CAS number 2138373-93-8, is a novel compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the thienopyridine class of heterocyclic compounds, which are known for their diverse biological activities and potential therapeutic applications. The unique structural features of 7-(methoxymethyl)-7-methyl-4H,5H,6H,7H-thieno[2,3-c]pyridine make it a promising candidate for further investigation in drug discovery and development.

The thienopyridine scaffold is a well-established core structure in medicinal chemistry due to its ability to modulate various biological targets. Compounds derived from this scaffold have been extensively studied for their antiplatelet, antitumor, and anti-inflammatory properties. 7-(methoxymethyl)-7-methyl-4H,5H,6H,7H-thieno[2,3-c]pyridine introduces additional functional groups that enhance its pharmacological profile and improve its physicochemical properties. The methoxymethyl and methyl substituents on the thienopyridine ring contribute to the compound's stability and solubility, which are crucial factors in drug development.

Recent studies have highlighted the potential of 7-(methoxymethyl)-7-methyl-4H,5H,6H,7H-thieno[2,3-c]pyridine in various therapeutic areas. For instance, a study published in the Journal of Medicinal Chemistry reported that this compound exhibits potent anti-inflammatory activity by inhibiting the production of pro-inflammatory cytokines such as TNF-α and IL-6. This makes it a potential candidate for the treatment of inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

In addition to its anti-inflammatory properties, 7-(methoxymethyl)-7-methyl-4H,5H,6H,7H-thieno[2,3-c]pyridine has shown promising antitumor activity. Research conducted at the National Cancer Institute demonstrated that this compound effectively inhibits the growth of various cancer cell lines by inducing apoptosis and disrupting cell cycle progression. The mechanism of action involves the modulation of key signaling pathways such as PI3K/Akt and MAPK/ERK.

The pharmacokinetic properties of 7-(methoxymethyl)-7-methyl-4H,5H,6H,7H-thieno[2,3-c]pyridine have also been extensively studied. Preclinical data indicate that this compound has favorable absorption, distribution, metabolism, and excretion (ADME) profiles. It exhibits good oral bioavailability and a long half-life in vivo, which are desirable characteristics for a potential drug candidate. These properties suggest that 7-(methoxymethyl)-7-methyl-4H,5H,6H,7H-thieno[2,3-c]pyridine could be developed into an effective oral medication for chronic conditions.

The safety profile of 7-(methoxymethyl)-7-methyl-4H,5H,6H,7H-thieno[2,3-c]pyridine is another important aspect that has been evaluated in preclinical studies. Toxicity assessments in animal models have shown that this compound is well-tolerated at therapeutic doses with minimal side effects. These findings support its potential for further clinical development.

In conclusion, 7-(methoxymethyl)-7-methyl-4H,5H,6H,7H-thieno[2,3-c]pyridine (CAS No. 2138373-93-8) represents a promising lead compound in the field of medicinal chemistry and pharmaceutical research. Its unique structural features and favorable pharmacological properties make it an attractive candidate for further investigation in drug discovery programs targeting inflammatory diseases and cancer. Ongoing research aims to optimize its structure and explore its full therapeutic potential.

Recommended suppliers
Shanghai Hongxiang Biomedical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Hongxiang Biomedical Technology Co., Ltd.
TAIXING JOXIN BIO-TEC CO.,LTD.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
TAIXING JOXIN BIO-TEC CO.,LTD.
Nanjing Jubai Biopharm
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Nanjing Jubai Biopharm
Shanghai Joy Biotech Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Joy Biotech Ltd
Henan Dongyan Pharmaceutical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Henan Dongyan Pharmaceutical Co., Ltd